Cas no 624-46-4 ((2E)-butan-2-one semicarbazone)

• Product Name: (2E)-butan-2-one semicarbazone
• CAS No: 624-46-4
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• CID: 956661
• PubChem ID: 5324285
• Update Time: 2025-04-19

(2E)-butan-2-one semicarbazone Chemical and Physical Properties

Names and Identifiers

• (2E)-butan-2-one semicarbazone
• 2-butanone semicarbazone
• METHYL ETHYL KETONE SEMICARBAZONE
• 1-(1-Methylpropylidene)semicarbazide
• 1-sec-Butylidenesemicarbazide
• butan-2-one semicarbazone
• butanone semicarbazone
• Butanon-semicarbazon
• ethylmethylketone semicarbazone
• Hydrazinecarboxamide, 2-(1-methylpropylidene)-
• WLN: ZVMNUY2&1
• [(Z)-butan-2-ylideneamino]urea
• butan-3-semicarbazone
• AN-068/25067006
• hydrazinecarboxamide, 2-(1-methylpropylidene)-, (2Z)-
• NSC37811
• (2Z)-butan-2-one semicarbazone
• 624-46-4
• NSC-37811

• Inchi： 1S/C5H11N3O/c1-3-4(2)7-8-5(6)9/h3H2,1-2H3,(H3,6,8,9)/b7-4-
• InChI Key： TYLYPMBEMALHLV-DAXSKMNVSA-N
• SMILES： O=C(N)N/N=C(/C)\CC

Computed Properties

• Exact Mass: 129.09033
• Monoisotopic Mass: 129.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.1508 (rough estimate)
• Boiling Point: 239.23°C (rough estimate)
• Refractive Index: 1.5070 (estimate)
• PSA: 67.48
• LogP: 1.53180